Cas no 1508583-81-0 (4-1-(aminomethyl)cyclobutyl-N,N-dimethylaniline)

• Product Name: 4-1-(aminomethyl)cyclobutyl-N,N-dimethylaniline
• CAS No: 1508583-81-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6512021
• PubChem ID: 82609342
• Update Time: 2025-05-21

4-1-(aminomethyl)cyclobutyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclobutyl-N,N-dimethylaniline
• 4-[1-(aminomethyl)cyclobutyl]-N,N-dimethylaniline
• 1508583-81-0
• EN300-1833753

• Inchi： 1S/C13H20N2/c1-15(2)12-6-4-11(5-7-12)13(10-14)8-3-9-13/h4-7H,3,8-10,14H2,1-2H3
• InChI Key： BOXQHSLDCVHWAR-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(=CC=2)N(C)C)CCC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-1-(aminomethyl)cyclobutyl-N,N-dimethylaniline

Comprehensive Overview of 4-1-(Aminomethyl)cyclobutyl-N,N-dimethylaniline (CAS No. 1508583-81-0)

4-1-(Aminomethyl)cyclobutyl-N,N-dimethylaniline (CAS No. 1508583-81-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a cyclobutyl ring substituted with an aminomethyl group, coupled with a dimethylaniline moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule therapeutics targeting neurological and metabolic disorders.

The growing interest in 4-1-(Aminomethyl)cyclobutyl-N,N-dimethylaniline aligns with broader trends in the chemical and pharmaceutical industries, where there is a heightened focus on precision medicine and sustainable synthesis. As the demand for highly functionalized intermediates rises, this compound stands out due to its potential to streamline the synthesis of complex molecules. Its cyclobutane core, known for conferring rigidity and metabolic stability, is particularly valuable in designing bioactive compounds with improved pharmacokinetic profiles.

One of the most frequently searched questions related to CAS No. 1508583-81-0 is its role in catalysis and ligand design. Recent studies suggest that the dimethylaniline fragment can act as an electron donor, enhancing the efficiency of transition metal-catalyzed reactions. This property is critical for industries aiming to reduce energy consumption and waste generation, aligning with the principles of green chemistry. Additionally, the compound’s aminomethyl group offers a handle for further derivatization, enabling the creation of libraries of diverse chemical entities for high-throughput screening.

Another hot topic surrounding 4-1-(Aminomethyl)cyclobutyl-N,N-dimethylaniline is its potential application in photoredox catalysis, a cutting-edge field that leverages visible light to drive chemical transformations. The compound’s aromatic system and electron-rich nature make it a candidate for use in photoactive materials, which are pivotal in developing next-generation optoelectronic devices. This aligns with the surge in searches for advanced functional materials and renewable energy solutions.

From a synthetic perspective, the preparation of CAS No. 1508583-81-0 often involves multistep organic synthesis, including cycloaddition reactions and reductive amination. These methods are frequently discussed in academic and industrial forums, reflecting the compound’s relevance in methodology development. Researchers are also investigating its scalability, as cost-effective production is essential for commercial viability. Keywords such as “efficient synthesis of cyclobutylamines” and “N,N-dimethylaniline derivatives” are commonly associated with this compound in literature and patent databases.

In the context of drug discovery, 4-1-(Aminomethyl)cyclobutyl-N,N-dimethylaniline has been explored as a building block for kinase inhibitors and GPCR modulators. Its structural motifs are prevalent in compounds targeting neurodegenerative diseases and cancer, areas of high public interest. The compound’s ability to modulate molecular interactions makes it a valuable tool for medicinal chemists seeking to optimize drug candidates. Searches for “novel aniline derivatives in drug design” often highlight its potential.

Beyond pharmaceuticals, CAS No. 1508583-81-0 is also relevant in agrochemical research, where its derivatives are investigated for their pesticidal and herbicidal activities. The cyclobutyl ring’s stability under environmental conditions makes it attractive for designing sustainable crop protection agents. This ties into the broader discourse on food security and eco-friendly pesticides, topics frequently queried in scientific and regulatory circles.

In summary, 4-1-(Aminomethyl)cyclobutyl-N,N-dimethylaniline (CAS No. 1508583-81-0) is a multifaceted compound with applications spanning pharmaceuticals, catalysis, and material science. Its structural features and synthetic versatility position it as a key player in advancing innovative technologies and therapeutic solutions. As research continues to uncover its potential, this compound is poised to remain a focal point in both academic and industrial settings.